Cas no 57932-18-0 (Butanoic acid, 4-(3,5-dimethylphenoxy)-)

• Product Name: Butanoic acid, 4-(3,5-dimethylphenoxy)-
• CAS No: 57932-18-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 343718
• PubChem ID: 1622521
• Update Time: 2025-04-19

Butanoic acid, 4-(3,5-dimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(3,5-dimethylphenoxy)-
• 4-(3,5-dimethylphenoxy)butanoic acid
• SMR000074404
• CHEMBL1493799
• DTXSID50364624
• HMS2304G03
• A1-13918
• AKOS000103143
• SCHEMBL2280556
• MLS000099619
• CS-0331724
• 57932-18-0

• Inchi： 1S/C12H16O3/c1-9-6-10(2)8-11(7-9)15-5-3-4-12(13)14/h6-8H,3-5H2,1-2H3,(H,13,14)
• InChI Key： IOZUQIUNWVMZDN-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(C)C=1)CCCC(=O)O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers